N-(3,5-dichlorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H11Cl2N5O/c16-11-6-12(17)8-13(7-11)18-14(23)9-22-20-15(19-21-22)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,23)
• InChI Key: XICVCZLTMJAUDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5O
• Molecular Weight: 348.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of tetrazole derivatives, and its unique chemical structure makes it an attractive candidate for drug development.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, it is believed that DPA exerts its pharmacological effects by modulating the activity of certain neurotransmitters in the brain. DPA has been shown to enhance the activity of GABA receptors, which are involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects:
DPA has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DPA has also been shown to reduce pain by modulating the activity of pain-sensing neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its high purity and high yield synthesis method. This makes it a cost-effective option for drug development. However, one limitation of using DPA in lab experiments is its potential toxicity. Further studies are needed to determine the safety profile of DPA.

Future Directions

There are several future directions for the study of DPA. One potential application is in the treatment of epilepsy. DPA has been shown to exhibit anticonvulsant properties, and further studies are needed to determine its efficacy in the treatment of epilepsy. Another potential application is in the treatment of anxiety disorders. DPA has been shown to enhance the activity of GABA receptors, which are involved in the regulation of anxiety. Further studies are needed to determine the potential use of DPA in the treatment of anxiety disorders.
Conclusion:
In conclusion, DPA is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its unique chemical structure and high purity synthesis method make it an attractive candidate for drug development. Further studies are needed to determine its safety profile and efficacy in the treatment of various diseases.

Synthesis Methods

The synthesis of DPA involves the reaction of 3,5-dichloroaniline with ethyl 2-cyano-2-(5-phenyltetrazol-2-yl)acetate in the presence of a base catalyst. The resulting intermediate is then hydrolyzed to yield DPA. The synthesis of DPA has been optimized to yield high purity and high yield, making it a cost-effective option for drug development.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. DPA has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders.